Cas no 71604-74-5 (2-Oxiranemethanamine,N-[3-(2-oxiranylmethoxy)phenyl]-N-(2-oxiranylmethyl)-)

• Product Name: 2-Oxiranemethanamine,N-[3-(2-oxiranylmethoxy)phenyl]-N-(2-oxiranylmethyl)-
• CAS No: 71604-74-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 570223
• PubChem ID: 3018173
• Update Time: 2025-04-19

2-Oxiranemethanamine,N-[3-(2-oxiranylmethoxy)phenyl]-N-(2-oxiranylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranemethanamine,N-[3-(2-oxiranylmethoxy)phenyl]-N-(2-oxiranylmethyl)-
• 3-(oxiran-2-ylmethoxy)-N,N-bis(oxiran-2-ylmethyl)aniline
• N,N,O’- TRIGLYCIDYL-3-AMINOPHENOL（3-APTRIG）
• N,N,O-Triglycidyl m-aminophenol
• Triglycidyl-m-aminophenol
• m-(2,3-epoxypropoxy)-N,N-bis(2,3-epoxypropyl)aniline
• 2-Oxiranemethanamine, N-(3-(2-oxiranylmethoxy)phenyl)-N-(2-oxiranylmethyl)-
• 2-Oxiranemethanamine, N-[3-(2-oxiranylmethoxy)phenyl]-N-(2-oxiranylmethyl)-
• DTXSID30887947
• EC 275-662-9
• SCHEMBL1612069
• 71604-74-5
• EINECS 275-662-9
• NS00002364
• VAGOJLCWTUPBKD-UHFFFAOYSA-N

• Inchi： 1S/C15H19NO4/c1-2-11(4-12(3-1)17-9-15-10-20-15)16(5-13-7-18-13)6-14-8-19-14/h1-4,13-15H,5-10H2
• InChI Key： VAGOJLCWTUPBKD-UHFFFAOYSA-N
• SMILES： O1CC1CN(C1C=CC=C(C=1)OCC1CO1)CC1CO1

Computed Properties

• Exact Mass: 277.13147
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.047 g/l) (25 º C),
• PSA: 50.06